4-(3,4-dihydroisoquinolin-2(1H)-ylmethyl)-N,N-dimethylbenzamide

• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C19H22N2O/c1-20(2)19(22)17-9-7-15(8-10-17)13-21-12-11-16-5-3-4-6-18(16)14-21/h3-10H,11-14H2,1-2H3
• InChI Key: OMMZHBDJIRWLHC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)CN2CCC3=CC=CC=C3C2

Description

4-(3,4-Dihydroisoquinolin-2(1H)-ylmethyl)-N,N-dimethylbenzamide is a complex organic compound that belongs to the class of benzamides This compound is characterized by the presence of a dihydroisoquinoline moiety attached to a benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3,4-dihydroisoquinolin-2(1H)-ylmethyl)-N,N-dimethylbenzamide typically involves multi-step organic reactions. One common method involves the reaction of 3,4-dihydroisoquinoline with N,N-dimethylbenzamide under specific conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the desired product. For instance, the use of silica-supported sulfuric acid in acetonitrile at room temperature has been reported to yield similar compounds .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of continuous flow reactors and automated systems to control reaction parameters precisely. The purification of the final product is typically achieved through crystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

4-(3,4-Dihydroisoquinolin-2(1H)-ylmethyl)-N,N-dimethylbenzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinoline derivatives.

Reduction: Reduction reactions can convert it into tetrahydroisoquinoline derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where functional groups on the benzamide moiety are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be employed under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline derivatives, while reduction can produce tetrahydroisoquinoline derivatives.

Scientific Research Applications

4-(3,4-Dihydroisoquinolin-2(1H)-ylmethyl)-N,N-dimethylbenzamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and heterocycles.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Industry: It is used in the development of new materials and as a precursor for the synthesis of complex molecules.

Mechanism of Action

The mechanism of action of 4-(3,4-dihydroisoquinolin-2(1H)-ylmethyl)-N,N-dimethylbenzamide involves its interaction with specific molecular targets. For instance, it has been identified as a potent inhibitor of aldo-keto reductase AKR1C3, an enzyme involved in steroid metabolism . The compound binds to the active site of the enzyme, blocking its activity and thereby affecting the metabolic pathways regulated by AKR1C3.

Comparison with Similar Compounds

Similar Compounds

2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-[4-(dimethylamino)phenyl]acetonitrile: This compound shares a similar dihydroisoquinoline structure and is synthesized using a modified Strecker reaction.

3,4-Dihydroisoquinolin-2(1H)-ylsulfonylbenzoic acid: Known for its potent inhibitory activity against AKR1C3, similar to 4-(3,4-dihydroisoquinolin-2(1H)-ylmethyl)-N,N-dimethylbenzamide.

Uniqueness

This compound is unique due to its specific structural features and its ability to inhibit AKR1C3 selectively. This makes it a valuable compound for research in enzyme inhibition and potential therapeutic applications.